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Compound of Interest

Compound Name: 3,4,5-Trifluoro-N-methylaniline

Cat. No.: B8702486

Get Quote

Topic: Advanced Protocol: 3,4,5-Trifluoro-N-methylaniline as a Bioisosteric Scaffold in Drug

Discovery Audience: Medicinal Chemists, Process Chemists, and Drug Development

Scientists.

Abstract
This technical guide details the strategic application and synthesis of 3,4,5-Trifluoro-N-
methylaniline (CAS 853767-19-8), a high-value intermediate in the development of kinase

inhibitors and antibacterial agents. Beyond standard aniline chemistry, this moiety offers a

unique "fluorine scan" advantage—simultaneously modulating pKa, blocking metabolic hot

spots (para/meta positions), and enhancing lipophilicity via the N-methyl group. This document

provides validated protocols for its synthesis, integration into drug scaffolds, and quality control.

Chemical Profile & Strategic Value
3,4,5-Trifluoro-N-methylaniline represents a "privileged structure" in medicinal chemistry. Its

specific substitution pattern addresses two critical failure modes in early-stage drug discovery:

metabolic instability and poor membrane permeability.
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Property Data

CAS Number 853767-19-8

IUPAC Name N-Methyl-3,4,5-trifluoroaniline

Molecular Formula C₇H₆F₃N

Molecular Weight 161.13 g/mol

Appearance Colorless to pale yellow oil/low-melting solid

Solubility
Soluble in DCM, DMSO, MeOH; Insoluble in

water

pKa (Conjugate Acid)

~2.5–3.0 (Est.)[1][2][3][4] – Significantly lower

than aniline (4.6) due to electron-withdrawing

fluorines.

The "Fluorine Effect" in Drug Design
Metabolic Blockade: The 3,4,5-trifluoro pattern effectively blocks the para and both meta

positions from Cytochrome P450-mediated oxidation, extending the half-life (

) of the parent drug.

Electronic Modulation: The three fluorine atoms exert a strong electron-withdrawing effect (

), reducing the nucleophilicity of the nitrogen. This makes the amine less prone to forming
toxic quinone-imine metabolites but requires specialized conditions for coupling reactions
(see Protocol 1).

Conformational Bias: The N-methyl group introduces steric bulk that can lock the molecule

into a bioactive conformation, often improving potency against kinase targets (e.g., EGFR,

MEK) compared to the primary aniline.

Application Note: Synthesis of Kinase Inhibitors
In kinase inhibitor design, this intermediate is frequently used to occupy the hydrophobic

pocket (selectivity filter) of the ATP-binding site.
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Case Study: Optimization of an EGFR Inhibitor
Replacing a standard 3-chloro-4-fluoroaniline moiety with 3,4,5-trifluoro-N-methylaniline often

yields:

Increased Potency: The N-methyl group fills the hydrophobic pocket more effectively.

Reduced Efflux: The trifluoro motif lowers the basicity, reducing P-gp transporter recognition.

Strategic Decision Tree: Use the following logic flow to determine when to deploy this

intermediate in your SAR (Structure-Activity Relationship) campaign.
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Lead Compound Optimization

Is metabolic clearance high?

Is oxidation at phenyl ring?

Yes

Switch to 3,4,5-Trifluoro motif

Yes

Is potency low?

Is NH H-bond donor essential?

Check Binding Mode

Use 3,4,5-Trifluoro-N-methylaniline

No (Hydrophobic Pocket)

Use 3,4,5-Trifluoroaniline (Primary)

Yes (H-Bond Required)

Click to download full resolution via product page

Figure 1: Decision matrix for incorporating 3,4,5-trifluoro-N-methylaniline into drug scaffolds.

Protocol: Synthesis & Coupling
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Since 3,4,5-Trifluoro-N-methylaniline is a specialized intermediate, commercial stocks may

be intermittent. The following protocols cover its de novo synthesis and subsequent coupling.

Protocol A: Synthesis from 3,4,5-Trifluoroaniline
(Reductive Amination)
Best for scale-up (>10g) due to safety and yield.

Reagents:

3,4,5-Trifluoroaniline (1.0 eq)[2]

Paraformaldehyde (3.0 eq)

Sodium Methoxide (NaOMe) (1.0 eq)

Sodium Borohydride (NaBH₄) (1.5 eq)

Solvent: Methanol (anhydrous)

Step-by-Step:

Imine Formation: In a dry flask, dissolve 3,4,5-trifluoroaniline in Methanol (0.5 M). Add

NaOMe and Paraformaldehyde.

Reflux: Heat the mixture to reflux for 2 hours. The NaOMe facilitates the depolymerization of

paraformaldehyde and formation of the hemiaminal/imine.

Reduction: Cool the solution to 0°C. Slowly add NaBH₄ portion-wise (Caution: Gas

evolution).

Workup: Stir at room temperature for 1 hour. Quench with saturated NH₄Cl. Extract with

Ethyl Acetate (3x).

Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via silica gel

chromatography (Hexanes/EtOAc 9:1).

Expected Yield: 85-92%
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Key QC Marker: NMR shows N-Me singlet at ~2.8 ppm; disappearance of NH₂ broad

singlet.

Protocol B: Buchwald-Hartwig Coupling (Downstream
Usage)
Connecting the intermediate to a Heteroaryl Halide (Drug Core).

Due to the low nucleophilicity of the fluorinated aniline, standard SₙAr conditions often fail.

Palladium catalysis is required.

Reagents:

Aryl Chloride/Bromide Scaffold (1.0 eq)

3,4,5-Trifluoro-N-methylaniline (1.2 eq)

Catalyst: Pd₂(dba)₃ (2 mol%)

Ligand: Xantphos or BrettPhos (4 mol%)

Base: Cs₂CO₃ (2.0 eq)

Solvent: 1,4-Dioxane (degassed)

Workflow Diagram:

Drug Core (Cl/Br) 
+ 

Fluoro-Aniline
Heat (100°C) 
12-18 Hours

Pd Catalyst 
+ 

Ligand (Xantphos)

Add under Ar
Filter (Celite) 

+ 
Extraction

Flash Column 
or Prep-HPLC

Click to download full resolution via product page

Figure 2: Optimized Buchwald-Hartwig coupling workflow for electron-deficient anilines.
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Quality Control & Characterization
Ensure every batch meets these criteria before use in biological assays.

Test Method Acceptance Criteria

Purity
HPLC (C18, ACN/H₂O + 0.1%

TFA)
> 98.0% Area

Identity ¹H-NMR (DMSO-d₆)
N-Me singlet (~2.8 ppm),

Aromatic protons (6.5-7.0 ppm)

Identity ¹⁹F-NMR
Diagnostic pattern: 2 signals

(integral ratio 2:1)

Water Content Karl Fischer
< 0.5% (Critical for

organometallic couplings)

Handling & Safety (E-E-A-T)
Hazard Profile:

Acute Toxicity: Like most fluorinated anilines, this compound is toxic if swallowed or

absorbed through the skin.

Skin/Eye Irritation: Causes serious eye damage and skin irritation.

Specific Precaution: Fluorinated anilines can induce methemoglobinemia. Work strictly in a

fume hood.

Storage:

Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Oxidation is slow but possible; re-test purity if stored >6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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as-a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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